Cas no 1856321-55-5 (4-[(Azetidin-3-yl)methyl]-1,2,3-thiadiazole)

• Product Name: 4-[(Azetidin-3-yl)methyl]-1,2,3-thiadiazole
• CAS No: 1856321-55-5
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 6209359
• PubChem ID: 130549951
• Update Time: 2025-10-30

4-[(Azetidin-3-yl)methyl]-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• EN300-1849390
• 4-[(azetidin-3-yl)methyl]-1,2,3-thiadiazole
• 1856321-55-5
• 4-[(Azetidin-3-yl)methyl]-1,2,3-thiadiazole

• Inchi： 1S/C6H9N3S/c1(5-2-7-3-5)6-4-10-9-8-6/h4-5,7H,1-3H2
• InChI Key： LXTNYBPXEBMTCZ-UHFFFAOYSA-N
• SMILES： S1C=C(CC2CNC2)N=N1

Computed Properties

• Exact Mass: 155.05171847g/mol
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66Ų

Additional information on 4-[(Azetidin-3-yl)methyl]-1,2,3-thiadiazole

Comprehensive Overview of 4-[(Azetidin-3-yl)methyl]-1,2,3-thiadiazole (CAS No. 1856321-55-5)

4-[(Azetidin-3-yl)methyl]-1,2,3-thiadiazole (CAS No. 1856321-55-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiadiazole ring with an azetidine moiety, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets.

The compound's CAS number 1856321-55-5 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Recent studies highlight its role in modulating enzyme activity and receptor binding, which aligns with the current trend of exploring small-molecule therapeutics. As the demand for novel heterocyclic compounds rises, 4-[(Azetidin-3-yl)methyl]-1,2,3-thiadiazole stands out due to its synthetic versatility and potential applications in cancer research and neurodegenerative diseases.

One of the key advantages of this compound is its structural diversity, which allows for extensive derivatization. This property is highly valued in high-throughput screening programs, where researchers seek to identify new lead compounds. The thiadiazole ring, known for its electron-rich nature, contributes to the molecule's stability and reactivity, while the azetidine group enhances its pharmacokinetic profile. Such features make it a subject of interest in computational chemistry and molecular modeling studies.

In the context of green chemistry, 4-[(Azetidin-3-yl)methyl]-1,2,3-thiadiazole has also been explored for its potential in sustainable synthesis. Researchers are investigating eco-friendly catalytic systems to produce this compound efficiently, addressing the growing demand for environmentally benign chemical processes. This aligns with the broader industry shift toward sustainable drug development and green solvents.

Another area of interest is the compound's potential in agricultural chemistry. Preliminary studies suggest that derivatives of 4-[(Azetidin-3-yl)methyl]-1,2,3-thiadiazole may exhibit herbicidal or fungicidal activity, making them candidates for next-generation crop protection agents. This application is particularly relevant given the increasing focus on food security and sustainable farming practices.

From a patent landscape perspective, CAS No. 1856321-55-5 has been cited in several filings related to pharmaceutical formulations and agrochemical compositions. This underscores its commercial potential and the competitive interest in its development. Companies and academic institutions are actively exploring its utility in drug delivery systems and precision agriculture.

In summary, 4-[(Azetidin-3-yl)methyl]-1,2,3-thiadiazole (CAS No. 1856321-55-5) represents a multifaceted compound with broad applications in life sciences and material innovation. Its unique structure, combined with its potential in therapeutic development and sustainable chemistry, positions it as a valuable subject for ongoing research. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of chemical innovation.